Cas no 1379154-54-7 (6-bromo-1-methylquinoxalin-2(1H)-one)

• Product Name: 6-bromo-1-methylquinoxalin-2(1H)-one
• CAS No: 1379154-54-7
• MF: C₉H₇BrN₂O
• MW: 239.0687
• CID: 5065612
• Update Time: 2025-05-19

6-bromo-1-methylquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-methylquinoxalin-2(1H)-one
• 6-bromo-1-methyl-1,2-dihydroquinoxalin-2-one

• Inchi： 1S/C9H7BrN2O/c1-12-8-3-2-6(10)4-7(8)11-5-9(12)13/h2-5H,1H3
• InChI Key： RILVWEDHGCCKLS-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2=C(C=1[H])N=C([H])C(N2C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7

Additional information on 6-bromo-1-methylquinoxalin-2(1H)-one

6-Bromo-1-methylquinoxalin-2(1H)-one (CAS No. 1379154-54-7): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

6-Bromo-1-methylquinoxalin-2(1H)-one (CAS No. 1379154-54-7) is a brominated quinoxaline derivative that has gained significant attention in recent years due to its unique structural features and broad application potential. As a member of the quinoxalin-2(1H)-one family, this compound serves as a valuable building block in medicinal chemistry and materials science. The presence of both bromine and methyl substituents on the quinoxaline core makes it particularly useful for further functionalization through cross-coupling reactions and other synthetic transformations.

The growing interest in 6-bromo-1-methylquinoxalin-2-one derivatives stems from their diverse biological activities and optoelectronic properties. Recent studies have highlighted their potential as kinase inhibitors, antimicrobial agents, and fluorescent materials. The compound's molecular structure, characterized by a planar aromatic system with electron-withdrawing and electron-donating groups, contributes to its interesting photophysical properties that are currently being explored for organic electronics applications.

From a synthetic chemistry perspective, 6-bromo-1-methylquinoxalin-2(1H)-one offers multiple reactive sites for further modification. The bromine atom at the 6-position is particularly valuable for palladium-catalyzed coupling reactions, enabling the construction of more complex molecular architectures. This feature has made it a popular intermediate in drug discovery programs, where researchers frequently search for "quinoxaline building blocks for medicinal chemistry" or "brominated heterocycles for cross-coupling".

The thermal stability and solubility profile of 6-bromo-1-methylquinoxalin-2-one make it suitable for various processing conditions. It demonstrates good solubility in common organic solvents like DMSO, DMF, and dichloromethane, while remaining relatively stable under ambient conditions. These physicochemical properties are frequently investigated by scientists looking for "stable quinoxaline derivatives" or "process-friendly heterocyclic compounds".

In pharmaceutical research, the 1-methylquinoxalin-2(1H)-one scaffold has shown promise in multiple therapeutic areas. Recent patent literature reveals growing interest in this core structure for developing kinase inhibitors, with particular focus on its potential in oncology applications. The bromine substitution pattern at the 6-position appears to be crucial for achieving optimal biological activity, making 6-bromo-1-methylquinoxalin-2(1H)-one a key intermediate in these drug discovery efforts.

Material scientists have also taken notice of 6-bromo-1-methylquinoxalin-2-one due to its interesting electronic properties. The compound's ability to participate in charge-transfer complexes and its potential as a precursor for conjugated polymers have sparked investigations into its use in organic semiconductors. These applications align with current market trends toward "organic electronic materials" and "molecular electronics building blocks".

The synthesis of 6-bromo-1-methylquinoxalin-2(1H)-one typically involves bromination of the parent quinoxalinone system, followed by N-methylation or vice versa. Recent improvements in synthetic methodologies have focused on greener approaches, responding to the growing demand for "sustainable heterocycle synthesis". These developments have made the compound more accessible to researchers while reducing environmental impact.

Quality control of 6-bromo-1-methylquinoxalin-2-one is crucial for its various applications. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. The compound typically appears as a white to off-white crystalline powder, with characterization data being frequently requested by researchers verifying "quinoxaline derivative specifications".

From a commercial perspective, the demand for 6-bromo-1-methylquinoxalin-2(1H)-one has been steadily increasing, particularly from pharmaceutical and material science research organizations. Suppliers often highlight its availability in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. This availability supports the compound's use throughout the drug discovery pipeline, from hit identification to lead optimization.

Safety considerations for handling 6-bromo-1-methylquinoxalin-2-one follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. These precautions align with general laboratory safety protocols and address common queries about "safe handling of brominated heterocycles".

The future outlook for 6-bromo-1-methylquinoxalin-2(1H)-one appears promising, with ongoing research uncovering new applications. Its versatility as a synthetic intermediate continues to attract interest from both academic and industrial researchers. As the fields of medicinal chemistry and materials science evolve, this compound is likely to maintain its relevance, particularly in areas requiring modular molecular construction and tailored electronic properties.

For researchers seeking detailed information about 6-bromo-1-methylquinoxalin-2-one, technical datasheets typically provide comprehensive specifications including purity, solubility data, and spectral information. These resources help scientists evaluate the compound's suitability for their specific applications, whether they're exploring "quinoxaline-based drug candidates" or developing "novel organic semiconductors".

In conclusion, 6-bromo-1-methylquinoxalin-2(1H)-one (CAS No. 1379154-54-7) represents a valuable tool for modern chemical research. Its combination of synthetic versatility, biological relevance, and material properties ensures its continued importance across multiple scientific disciplines. As research trends evolve toward more targeted therapies and advanced materials, this compound is well-positioned to contribute to future innovations in both pharmaceutical and technological applications.